Cas no 84102-44-3 (Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-)

Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]- structure
84102-44-3 structure
Product Name:Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-
CAS No:84102-44-3
MF:C14H10N2O6
MW:302.239003658295
CID:1820520
PubChem ID:2774435
Update Time:2025-04-21

Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-
    • 2-(4-nitrobenzyloxy)-5-nitrobenzaldehyde
    • DTXSID501248115
    • DA-02489
    • SCHEMBL7819820
    • 5-nitro-2-[(4-nitrophenyl)methoxy]benzaldehyde
    • 84102-44-3
    • AKOS000287547
    • Inchi: 1S/C14H10N2O6/c17-8-11-7-13(16(20)21)5-6-14(11)22-9-10-1-3-12(4-2-10)15(18)19/h1-8H,9H2
    • InChI Key: XSINFCLTANMRDY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1C=O)[N+](=O)[O-])CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 302.05388604g/mol
  • Monoisotopic Mass: 302.05388604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 118Ų
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